Cas no 1805122-65-9 (4-(Difluoromethyl)-5-methylpyridine-2-sulfonamide)

4-(Difluoromethyl)-5-methylpyridine-2-sulfonamide is a specialized sulfonamide derivative featuring a difluoromethyl substituent at the 4-position and a methyl group at the 5-position of the pyridine ring. This compound is of interest in medicinal and agrochemical research due to its potential as a bioactive scaffold. The difluoromethyl group enhances metabolic stability and lipophilicity, while the sulfonamide moiety offers versatility for further functionalization. Its unique structure makes it a valuable intermediate in the synthesis of pharmaceuticals, particularly for targeting enzyme inhibition or receptor modulation. The compound’s well-defined reactivity and stability under standard conditions facilitate its use in exploratory synthetic applications.

4-(Difluoromethyl)-5-methylpyridine-2-sulfonamide structure

1805122-65-9 structure

Product Name:4-(Difluoromethyl)-5-methylpyridine-2-sulfonamide

CAS No:1805122-65-9

MF:C₇H₈F₂N₂O₂S

MW:222.212427139282

CID:4846636

Update Time:2025-05-27

4-(Difluoromethyl)-5-methylpyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-5-methylpyridine-2-sulfonamide
- Inchi： 1S/C7H8F2N2O2S/c1-4-3-11-6(14(10,12)13)2-5(4)7(8)9/h2-3,7H,1H3,(H2,10,12,13)
- InChI Key： IDDOXIZNYBNKBA-UHFFFAOYSA-N
- SMILES： S(C1C=C(C(F)F)C(C)=CN=1)(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 289
XLogP3: 0.7
Topological Polar Surface Area: 81.4

4-(Difluoromethyl)-5-methylpyridine-2-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029077910-250mg	4-(Difluoromethyl)-5-methylpyridine-2-sulfonamide	1805122-65-9	97%	250mg	$480.00	2022-04-01
Alichem	A029077910-500mg	4-(Difluoromethyl)-5-methylpyridine-2-sulfonamide	1805122-65-9	97%	500mg	$863.90	2022-04-01
Alichem	A029077910-1g	4-(Difluoromethyl)-5-methylpyridine-2-sulfonamide	1805122-65-9	97%	1g	$1,519.80	2022-04-01

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